Cas no 1210623-18-9 (1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide
• CAS No: 1210623-18-9
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 6589915
• PubChem ID: 45536845
• Update Time: 2025-05-17

1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide
• 1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide
• VU0641932-1
• 1210623-18-9
• AKOS024506857
• F5323-0763
• 1-(4-methoxyphenyl)-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-5-oxopyrrolidine-3-carboxamide
• 1-(4-methoxyphenyl)-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C19H22N4O3/c1-22-18(15-4-3-5-16(15)21-22)20-19(25)12-10-17(24)23(11-12)13-6-8-14(26-2)9-7-13/h6-9,12H,3-5,10-11H2,1-2H3,(H,20,25)
• InChI Key： VGHLWPGWENJXGE-UHFFFAOYSA-N
• SMILES： O=C(C1CC(N(C2C=CC(=CC=2)OC)C1)=O)NC1=C2C(CCC2)=NN1C

Computed Properties

• Exact Mass: 354.16919058g/mol
• Monoisotopic Mass: 354.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.5Ų

Additional information on 1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide

Comprehensive Overview of 1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide (CAS No. 1210623-18-9)

1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide (CAS 1210623-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, serves as a key intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications due to the presence of both pyrrolidine and cyclopentacpyrazole moieties, which are known for their bioactivity.

The chemical properties of 1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide make it a valuable candidate for drug discovery. Its molecular weight and solubility profile allow it to interact effectively with biological targets, making it a focus in the development of enzyme inhibitors and receptor modulators. Recent studies have explored its role in addressing metabolic disorders, a hot topic in current medical research.

In the context of AI-driven drug discovery, CAS 1210623-18-9 has been highlighted as a promising compound for virtual screening and molecular docking studies. The integration of machine learning algorithms in pharmaceutical research has accelerated the identification of such compounds, reducing the time and cost associated with traditional methods. This aligns with the growing trend of leveraging computational chemistry to streamline drug development.

The synthesis of 1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide involves multi-step organic reactions, including amide coupling and cyclization. These processes are optimized to ensure high yield and purity, critical for its application in preclinical studies. The compound's stability under various pH conditions further enhances its utility in formulation development.

Market trends indicate a rising demand for high-purity intermediates like CAS 1210623-18-9, driven by the expansion of the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis are increasingly offering this compound to meet the needs of research institutions and drug developers. Its relevance in personalized medicine and targeted therapy underscores its commercial potential.

From an environmental perspective, the production and handling of 1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide adhere to stringent green chemistry principles. Efforts to minimize waste and utilize sustainable solvents reflect the industry's commitment to eco-friendly practices. This is particularly important as regulatory bodies emphasize the reduction of hazardous byproducts in chemical manufacturing.

In summary, 1-(4-methoxyphenyl)-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}-5-oxopyrrolidine-3-carboxamide (CAS 1210623-18-9) represents a cutting-edge compound with diverse applications in modern science. Its role in drug discovery, compatibility with AI technologies, and alignment with sustainable practices make it a subject of ongoing interest. As research progresses, this compound is expected to contribute significantly to advancements in therapeutic innovation.